Cas no 1807234-19-0 (Methyl 4-chloromethyl-2-cyano-6-hydroxybenzoate)

• Product Name: Methyl 4-chloromethyl-2-cyano-6-hydroxybenzoate
• CAS No: 1807234-19-0
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4953599
• Update Time: 2025-08-03

Methyl 4-chloromethyl-2-cyano-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloromethyl-2-cyano-6-hydroxybenzoate

• Inchi： 1S/C10H8ClNO3/c1-15-10(14)9-7(5-12)2-6(4-11)3-8(9)13/h2-3,13H,4H2,1H3
• InChI Key： GRHLXHHVFJDMQZ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(C(=O)OC)=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Methyl 4-chloromethyl-2-cyano-6-hydroxybenzoate

Methyl 4-Chloromethyl-2-Cyano-6-Hydroxybenzoate: A Comprehensive Overview

Methyl 4-chloromethyl-2-cyano-6-hydroxybenzoate, with the CAS number 1807234-19-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug delivery systems and advanced materials. The molecule consists of a benzoate ester group with substituents at the 4, 2, and 6 positions, specifically a chloromethyl group, a cyano group, and a hydroxyl group, respectively. These functional groups contribute to the compound's versatility and reactivity.

The synthesis of methyl 4-chloromethyl-2-cyano-6-hydroxybenzoate involves multi-step organic reactions, often starting from readily available aromatic precursors. The introduction of the cyano group at the 2-position is typically achieved through cyanation reactions, while the hydroxyl group at the 6-position can be introduced via hydroxylation or substitution reactions. The chloromethyl group at the 4-position is often incorporated through alkylation or substitution processes. These reactions are carefully optimized to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of methyl 4-chloromethyl-2-cyano-6-hydroxybenzoate in drug delivery systems. The compound's hydroxyl group allows for easy functionalization, enabling it to serve as a platform for attaching bioactive molecules or targeting ligands. Additionally, the cyano group provides opportunities for further chemical modifications, such as click chemistry reactions or polymerization processes. These properties make it an attractive candidate for developing stimuli-responsive drug delivery systems.

In materials science, methyl 4-chloromethyl-2-cyano-6-hydroxybenzoate has been explored as a building block for advanced polymers and composites. The chloromethyl group facilitates cross-linking reactions, which are essential for creating robust polymer networks. Furthermore, the compound's aromatic ring provides stability and rigidity to the resulting materials. Recent research has demonstrated its potential in creating lightweight yet durable materials for aerospace and automotive applications.

The compound's unique combination of functional groups also makes it an ideal candidate for use in sensors and electronic devices. The hydroxyl group can act as a recognition site for specific analytes, while the cyano group can contribute to electronic conductivity. Recent advancements in nanotechnology have enabled the integration of this compound into nanosensors for detecting environmental pollutants or biomedical markers.

In terms of environmental applications, methyl 4-chloromethyl-2-cyano-6-hydroxybenzoate has shown promise in water treatment technologies. Its ability to form stable complexes with heavy metal ions makes it a potential candidate for developing efficient adsorbents. Additionally, its biodegradability under certain conditions aligns with current trends toward sustainable chemical solutions.

The synthesis and characterization of methyl 4-chloromethyl-2-cyano-6-hydroxybenzoate have been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed insights into the compound's molecular structure and purity. Furthermore, computational chemistry methods have been employed to predict its electronic properties and reactivity under various conditions.

Despite its numerous potential applications, challenges remain in scaling up its production for industrial use. The optimization of synthesis routes to achieve higher yields and lower costs is an active area of research. Additionally, understanding the long-term stability and biocompatibility of materials derived from this compound is crucial for their successful integration into real-world applications.

In conclusion, methyl 4-chloromethyl-2-cyano-6-hydroxybenzoate represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug delivery systems, materials science, sensor technology, and environmental remediation. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern technologies.